Cas no 34126-15-3 (Benzene, 1-chloro-3-(ethylthio)-)

• Product Name: Benzene, 1-chloro-3-(ethylthio)-
• CAS No: 34126-15-3
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD00040128
• CID: 1466414
• PubChem ID: 643524
• Update Time: 2025-04-20

Benzene, 1-chloro-3-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(ethylthio)-
• 3-CHLOROPHENYL ETHYL SULFIDE
• ethyl 3-chlorophenyl sulphide
• SCHEMBL711648
• CS-0362914
• DTXSID30349212
• 1-chloro-3-ethylsulfanylbenzene
• InChI=1/C8H9ClS/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H
• 34126-15-3
• AKOS006237174
• ethyl(3-chlorophenyl)sulfide
• (3-Chlorophenyl)(ethyl)sulfane
• 1-chloro-3-(ethylsulfanyl)benzene

• MDL： MFCD00040128
• Inchi： 1S/C8H9ClS/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key： NJTGULJAJPHPTA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCC

Computed Properties

• Exact Mass: 172.01147
• Monoisotopic Mass: 172.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers